![molecular formula C12H22O B1582142 13-Oxabicyclo[10.1.0]tridecane CAS No. 286-99-7](/img/structure/B1582142.png)
13-Oxabicyclo[10.1.0]tridecane
Overview
Description
13-Oxabicyclo[10.1.0]tridecane is a chemical compound with the molecular formula C24H44O2 . It has an average mass of 364.605 Da and a monoisotopic mass of 364.334137 Da . It appears as a clear colorless liquid .
Molecular Structure Analysis
The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Physical And Chemical Properties Analysis
This compound has a molecular formula of C24H44O2 . It has an average mass of 364.605 Da and a monoisotopic mass of 364.334137 Da .Scientific Research Applications
Enantioselective Synthesis
The enantioselective synthesis of tricyclic 9-oxabispidine derivatives, including structures like 13-oxa-7,11-diazatricyclo[7.3.1.0 2,7 ]tridecane, has been explored. These derivatives show potential as substitutes in asymmetric synthesis. Their preparation involves multi-step processes starting from chiral compounds, indicating their significance in synthetic organic chemistry (Breuning & Steiner, 2008).
NMR Analysis and Crystal Structure
2D-NMR techniques like INADEQUATE have been applied to study derivatives of 13-oxa-tricyclo compounds. Such studies are crucial for the unambiguous assignment of signals in NMR spectra and contribute to the understanding of molecular structures (Buchbauer et al., 1984).
Synthesis of Tetraoxa-Cages
The synthesis of tetraoxapentacyclo compounds, which include 13-oxa-tridecane derivatives, has been achieved. Such compounds are synthesized through processes like ozonolysis and reduction, highlighting their potential in the development of complex molecular architectures (Wu & Chern, 1997).
Safety and Hazards
According to the Safety Data Sheets, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling 13-Oxabicyclo[10.1.0]tridecane . Personal protective equipment and chemical impermeable gloves should be worn . In case of accidental ingestion or inhalation, immediate medical attention is required .
Mechanism of Action
Mode of Action
It has been studied that the compound undergoes rearrangement reactions . The kinetics of the rearrangement of 1,2-Epoxycyclododecane, catalyzed by lithium bromide in the presence of polyethylene glycol 400, was studied .
Biochemical Pathways
The compound’s rearrangement reactions suggest that it may interact with various biochemical pathways, potentially influencing the structure and function of other molecules in these pathways .
Properties
IUPAC Name |
13-oxabicyclo[10.1.0]tridecane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O/c1-2-4-6-8-10-12-11(13-12)9-7-5-3-1/h11-12H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLJLXEKIAALSJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCCCC2C(O2)CCCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00883355 | |
Record name | 13-Oxabicyclo[10.1.0]tridecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
286-99-7 | |
Record name | 13-Oxabicyclo[10.1.0]tridecane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=286-99-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 13-Oxabicyclo(10.1.0)tridecane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000286997 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Epoxycyclododecane | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=521077 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 13-Oxabicyclo[10.1.0]tridecane | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 13-Oxabicyclo[10.1.0]tridecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00883355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-epoxycyclododecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.467 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What does the research reveal about the catalytic rearrangement of 1,2-Epoxycyclododecane?
A1: The research paper investigates the kinetics of 1,2-epoxycyclododecane's rearrangement when catalyzed by lithium bromide in the presence of polyethylene glycol 400. [] This suggests that the compound can undergo structural changes under specific conditions, and the study aims to understand the rate and mechanism of this transformation. The presence of a catalyst like lithium bromide and a phase transfer agent like polyethylene glycol 400 indicates that the reaction rate and potentially the product selectivity can be influenced by these components.
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